1,2-Benzenedicarboxylic Acid 1-(7-Methyloctyl) Ester
1,2-Benzenedicarboxylic Acid 1-(7-Methyloctyl) Ester
Monoisononyl phthalate is a phthalic acid monoester obtained by formal condensation of one of the carboxy groups of phthalic acid with the hydroxy group of isononanol. It has a role as a human xenobiotic metabolite.
Brand Name:
Vulcanchem
CAS No.:
106610-61-1
VCID:
VC0139493
InChI:
InChI=1S/C17H24O4/c1-13(2)9-5-3-4-8-12-21-17(20)15-11-7-6-10-14(15)16(18)19/h6-7,10-11,13H,3-5,8-9,12H2,1-2H3,(H,18,19)
SMILES:
CC(C)CCCCCCOC(=O)C1=CC=CC=C1C(=O)O
Molecular Formula:
C17H24O4
Molecular Weight:
292.4 g/mol
1,2-Benzenedicarboxylic Acid 1-(7-Methyloctyl) Ester
CAS No.: 106610-61-1
Reference Standards
VCID: VC0139493
Molecular Formula: C17H24O4
Molecular Weight: 292.4 g/mol
| CAS No. | 106610-61-1 |
|---|---|
| Product Name | 1,2-Benzenedicarboxylic Acid 1-(7-Methyloctyl) Ester |
| Molecular Formula | C17H24O4 |
| Molecular Weight | 292.4 g/mol |
| IUPAC Name | 2-(7-methyloctoxycarbonyl)benzoic acid |
| Standard InChI | InChI=1S/C17H24O4/c1-13(2)9-5-3-4-8-12-21-17(20)15-11-7-6-10-14(15)16(18)19/h6-7,10-11,13H,3-5,8-9,12H2,1-2H3,(H,18,19) |
| Standard InChIKey | RNCMBSSLYOAVRT-UHFFFAOYSA-N |
| SMILES | CC(C)CCCCCCOC(=O)C1=CC=CC=C1C(=O)O |
| Canonical SMILES | CC(C)CCCCCCOC(=O)C1=CC=CC=C1C(=O)O |
| Description | Monoisononyl phthalate is a phthalic acid monoester obtained by formal condensation of one of the carboxy groups of phthalic acid with the hydroxy group of isononanol. It has a role as a human xenobiotic metabolite. |
| Synonyms | 1,2-Benzenedicarboxylic Acid Mono(7-methyloctyl) Ester; 7-Methyl-1-Octanol Phthalate |
| PubChem Compound | 110394 |
| Last Modified | Nov 11 2021 |
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